Cas no 26972-01-0 (3-Pyridinecarboxamide, N-[(phenylamino)carbonyl]-)

• Product name: 3-Pyridinecarboxamide, N-[(phenylamino)carbonyl]-
• CAS No: 26972-01-0
• MF: C₁₃H₁₁N₃O₂
• MW: 241.24534
• CID: 1431319
• PubChem ID: 23424245

3-Pyridinecarboxamide, N-[(phenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-[(phenylamino)carbonyl]-
• DTXSID70877120
• 26972-01-0
• 3-Pyridinecarboxamide, N-[(phenylamino)carbonyl]

• Inchi： InChI=1S/C13H11N3O2/c17-12(10-5-4-8-14-9-10)16-13(18)15-11-6-2-1-3-7-11/h1-9H,(H2,15,16,17,18)
• InChI Key： QSHWUEPEDUMMBW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC(=O)NC(=O)C2=CN=CC=C2

Computed Properties

• Exact Mass: 241.08523
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.09